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Introduction

Diethyl adipate (DEA), the diethyl ester of hexanedioic acid, is a versatile ingredient utilized in
the cosmetics and fragrance industry. Chemically, it is a colorless, oily liquid with a faint,
pleasant odor. Its primary functions in cosmetic formulations include acting as a solvent,
particularly for fragrance components and sunscreen agents, a plasticizer to enhance the
flexibility of polymer films, an emollient to soften and smooth the skin, and a skin-conditioning
agent.[1][2][3][4][5] This technical guide provides an in-depth overview of the chemical
properties, functions, safety, and experimental protocols related to the use of diethyl adipate in
cosmetics.

Chemical and Physical Properties

A comprehensive summary of the key chemical and physical properties of diethyl adipate is
presented in Table 1. This data is essential for formulation scientists to understand its behavior
in various cosmetic systems.
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Property Value Reference(s)
Chemical Name Diethyl hexanedioate [61[7]
CAS Number 141-28-6 [6][7]
Molecular Formula C10H1804 [6]
Molecular Weight 202.25 g/mol [6]
Appearance Clear, colorless oily liquid [11[7]
Odor Pleasant, fruity, vinous [1112]
Melting Point -20to -19 °C [1]
Boiling Point 251 °C [1]
Density 1.009 g/mL at 25 °C [1]
Refractive Index n20/D 1.427 [1]
Vapor Pressure 0.058 mm Hg at 25 °C [6]
Flash Point >230 °F (>110 °C) [1]
Insoluble in water; Soluble in
Solubility ethanol and other organic [11[7]
solvents
LogP (Octanol/Water) 1.97 [6]

Function and Use in Cosmetics
Diethyl adipate serves multiple functions in cosmetic and fragrance preparations:
o Fragrance Ingredient & Solvent: It is used as a carrier for fragrance compounds and can help

to solubilize other components within a formulation.[2][3] Its low volatility allows it to act as a
fixative, slowing the evaporation of more volatile fragrance ingredients.[1][7]

o Emollient and Skin-Conditioning Agent: As an emollient, diethyl adipate helps to soften and
smooth the skin by forming a protective layer that reduces water loss.[1]
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 Plasticizer: In products like nail polish, it can be used to improve the flexibility and durability
of the film formed on the nail.[1]

e Solvent for Sunscreen Agents: Its solvent properties are particularly useful in sunscreen
formulations to dissolve solid UV filters.

Safety and Toxicology

The safety of adipate esters, including diethyl adipate, has been evaluated by various
scientific bodies. While a specific, comprehensive safety assessment for diethyl adipate by the
Cosmetic Ingredient Review (CIR) Expert Panel is not yet finalized, data from structurally
similar adipate esters provide a strong basis for assessing its safety through a read-across
approach.

Acute Toxicity

Adipate esters generally exhibit low acute oral and dermal toxicity.[6]

Dermal and Ocular Irritation

Based on data from analogous compounds, diethyl adipate is expected to be, at most,
minimally irritating to the skin and eyes. For instance, undiluted dibutyl adipate was found to be
only minimally irritating in rabbit eye tests.[6] A study on dibutyl adipate reported a primary
dermal irritation score of 2 out of a possible 8 in rabbits, indicating mild irritation.[1]

Skin Sensitization

No data is available to suggest that diethyl adipate is a skin sensitizer. A guinea pig
maximization study conducted on dibutyl adipate at a concentration of 25% showed no
sensitizing effects.[6]

The following table summarizes the available toxicological data for diethyl adipate and its

analogues.
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Detailed methodologies for key toxicological assessments relevant to fragrance ingredients are
provided below.

Human Repeat Insult Patch Test (HRIPT) for Skin
Sensitization

The HRIPT is designed to assess the skin sensitization potential of a substance in human
subjects.

‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘
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Figure 1: Human Repeat Insult Patch Test (HRIPT) Workflow

Methodology:

 Induction Phase: A patch containing the test material (e.g., diethyl adipate in a suitable
vehicle like 75% diethyl phthalate/25% ethanol) is applied to the backs of human volunteers
for 24 hours.[6]

e This is followed by a 24-hour rest period after patch removal.
e The process is repeated nine times over a three-week period at the same application site.[6]
o Rest Phase: A rest period of approximately two weeks follows the induction phase.[6]

o Challenge Phase: A single 24-hour patch with the test material is applied to a naive skin site.

[6]
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» Skin reactions are scored at 24, 48, and 72 hours after patch application.[2]

« If areaction is observed, a re-challenge may be performed to confirm sensitization.[6]

Murine Local Lymph Node Assay (LLNA) for Skin
Sensitization

The LLNAis an in vivo assay that measures the proliferation of lymphocytes in the draining
lymph nodes of mice following dermal application of a test substance.
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Figure 2: Murine Local Lymph Node Assay (LLNA) Workflow
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Methodology:

Animal Dosing: The test substance is applied topically to the dorsal surface of the ears of
mice for three consecutive days.[9]

Lymphocyte Proliferation Measurement: On day six, mice are injected intravenously with
radio-labeled thymidine.

Sample Collection and Processing: A few hours after the injection, the mice are euthanized,
and the draining auricular lymph nodes are excised. A single-cell suspension of lymph node
cells is prepared.

Data Analysis: The incorporation of the radio-label is measured, and a Stimulation Index (SI)
is calculated by dividing the mean proliferation in the test group by the mean proliferation in
the vehicle control group. An Sl of 3 or greater is considered a positive response, indicating
that the substance is a skin sensitizer.[4]

Skin Sensitization Signaling Pathway

The process of skin sensitization involves a complex series of events at the molecular and
cellular levels, which can be represented as an Adverse Outcome Pathway (AOP).

Key Event 1: i0g Key Event 2: Key Event 3: Adverse Outcome:
Covalent Binding of Hapten Keratinocyte Activation and Dendritic Cell Activation T-Cell Activation and Allergic Contact Dermatitis
to Skin Proteins Cytokine Release and Migration Proliferation in Lymph Node (upon re-exposure)

Molecular Initiating Event:

leads to results in leads to

Click to download full resolution via product page

Figure 3: Adverse Outcome Pathway for Skin Sensitization

Pathway Description:

e Molecular Initiating Event: Small, reactive chemicals (haptens), or prohaptens that become
reactive through metabolic activation, penetrate the stratum corneum and covalently bind to
skin proteins.
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o Keratinocyte Activation: The hapten-protein complexes are recognized by keratinocytes,
leading to the release of pro-inflammatory cytokines and chemokines.

» Dendritic Cell Activation: These signaling molecules activate resident dendritic cells
(Langerhans cells), which then take up the hapten-protein complexes and migrate from the
epidermis to the draining lymph nodes.

o T-Cell Priming: In the lymph nodes, the dendritic cells present the haptenated peptides to
naive T-cells, leading to their activation and proliferation, creating a population of memory T-
cells.

 Elicitation Phase (Adverse Outcome): Upon subsequent exposure to the same hapten, the
memory T-cells are rapidly activated, leading to a more pronounced inflammatory response
that manifests as allergic contact dermatitis.

Conclusion

Diethyl adipate is a multifunctional ingredient in cosmetics, valued for its properties as a
solvent, plasticizer, and emollient. Based on the available toxicological data for structurally
related adipate esters, diethyl adipate is considered to have a low order of toxicity and is
unlikely to be a skin sensitizer under normal conditions of use. Standardized toxicological
testing protocols, such as the HRIPT and LLNA, are crucial for confirming the safety of
fragrance ingredients. A thorough understanding of the underlying biological pathways, such as
the AOP for skin sensitization, further aids in the comprehensive safety assessment of
cosmetic ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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